Cas no 1949836-88-7 ([2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride)

• Product Name: [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride
• CAS No: 1949836-88-7
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 4709921
• Update Time: 2025-10-29

[2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1-methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride
• [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride

• Inchi： 1S/C8H13N3.ClH/c1-11-5-7(4-10-11)8-2-6(8)3-9;/h4-6,8H,2-3,9H2,1H3;1H
• InChI Key： SYPZDAMBEUYSIU-UHFFFAOYSA-N
• SMILES： Cl.NCC1CC1C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Topological Polar Surface Area: 43.8

[2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride

Compound [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine Hydrochloride (CAS No. 1949836-88-7)

[2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride, with the CAS registry number 1949836-88-7, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a cyclopropane ring substituted with a methylpyrazole group and a methanamine moiety. The hydrochloride salt form suggests its potential application as a pharmaceutical agent, where such salts are commonly used to enhance solubility and stability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the methylpyrazole derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the cyclopropane ring with high precision. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

Structurally, the compound exhibits a compact cyclopropane ring system, which is known for its inherent strain and reactivity. This strain can be harnessed in various chemical transformations, making it a valuable building block in organic synthesis. The presence of the methylpyrazole group further enhances the compound's versatility, as pyrazoles are known for their ability to act as ligands in metal complexes or as bioisosteric replacements in drug design.

Recent studies have explored the biological activity of this compound, particularly in the context of its potential as a therapeutic agent. Research indicates that it may exhibit modulatory effects on certain cellular pathways, making it a candidate for further investigation in disease models. For example, preliminary assays suggest that it could influence receptor signaling or enzyme activity, though detailed mechanisms remain under investigation.

In terms of applications, [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride holds promise in several areas. Its structural characteristics make it suitable for use as an intermediate in drug discovery programs targeting complex biological systems. Additionally, its stability under physiological conditions suggests potential utility in formulations requiring prolonged shelf life or controlled release profiles.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's identity and purity. These methods provide critical insights into its molecular structure and confirmatory data essential for regulatory compliance.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability. This includes exploring various delivery systems and evaluating its metabolic stability in preclinical models. Such efforts are crucial for advancing this compound toward clinical evaluation and eventual therapeutic application.

In summary, [2-(1-Methylpyrazol-4-yl)cyclopropyl]methanamine hydrochloride (CAS No. 1949836-88-7) represents a compelling example of how innovative synthetic strategies and cutting-edge analytical techniques can drive advancements in chemical research. Its unique structure and promising biological profile position it as a valuable asset in both academic and industrial settings.